Cas no 338781-90-1 (1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 338781-90-1
• MF: C₂₁H₁₂F₈N₂O₂
• MW: 476.31941318512
• CID: 5269790
• Update Time: 2025-10-30

1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-{[3,5-bis(trifluoromethyl)phenyl]methyl}-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1-(3,5-Bis(trifluoromethyl)benzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide
• 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-N-(2,4-difluorophenyl)-2-oxopyridine-3-carboxamide
• 1-(3,5-bis(trifluoromethyl)benzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H12F8N2O2/c22-14-3-4-17(16(23)9-14)30-18(32)15-2-1-5-31(19(15)33)10-11-6-12(20(24,25)26)8-13(7-11)21(27,28)29/h1-9H,10H2,(H,30,32)
• InChI Key： YANOXVPOROQODC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CN1C=CC=C(C(NC2C=CC(=CC=2F)F)=O)C1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 785
• XLogP3: 4.9
• Topological Polar Surface Area: 49.4

Additional information on 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE

Comprehensive Overview of 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 338781-90-1)

The compound 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE, identified by its CAS No. 338781-90-1, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its complex structure, featuring a trifluoromethyl benzyl group and a difluorophenyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This compound is often associated with studies targeting enzyme inhibition and receptor modulation, particularly in the context of inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE has surged due to their unique physicochemical properties. Fluorination enhances metabolic stability, bioavailability, and binding affinity, making such compounds invaluable in drug discovery. Researchers frequently search for terms like "fluorinated pyridine derivatives" and "trifluoromethyl benzyl applications", reflecting the growing curiosity around this chemical space. The compound’s CAS No. 338781-90-1 is often a key identifier in patent literature and academic journals, underscoring its relevance.

One of the most discussed applications of 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE lies in its potential as a kinase inhibitor. Kinases are critical targets in oncology and autoimmune diseases, and the compound’s ability to interfere with their activity has sparked numerous investigations. Online queries such as "kinase inhibitors with fluorinated groups" and "pyridine carboxamide derivatives in drug development" highlight the public’s interest in this niche. Additionally, the compound’s oxo-dihydropyridine core is a recurring motif in medicinal chemistry, often linked to improved pharmacokinetic profiles.

The synthesis of 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE involves multi-step organic transformations, including amide coupling and benzylation reactions. These processes are frequently optimized to achieve high yields and purity, as indicated by searches for "synthetic routes for trifluoromethyl benzyl compounds". The compound’s CAS No. 338781-90-1 serves as a pivotal reference for chemists seeking reproducible protocols. Furthermore, its stability under various conditions makes it a candidate for formulation studies, addressing common questions like "how to improve solubility of fluorinated carboxamides".

Beyond pharmaceuticals, 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE has potential applications in material science. Its fluorine-rich structure contributes to unique electronic properties, making it a candidate for advanced coatings or sensors. Searches for "fluorinated aromatic compounds in materials" and "pyridine derivatives for electronic applications" align with this trend. The compound’s versatility underscores why its CAS No. 338781-90-1 is frequently cited in cross-disciplinary research.

In conclusion, 1-[3,5-BIS(TRIFLUOROMETHYL)BENZYL]-N-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE represents a fascinating intersection of chemistry and applied science. Its CAS No. 338781-90-1 is a gateway to a wealth of information, from synthetic methodologies to therapeutic potential. As interest in fluorinated bioactive molecules continues to rise, this compound will likely remain a focal point for innovation, answering pressing questions in both academic and industrial settings.